Cas no 185837-15-4 ((S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid)

• Product Name: (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid
• CAS No: 185837-15-4
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• MDL: MFCD12198166
• CID: 1032899
• PubChem ID: 56971788
• Update Time: 2025-07-21

(S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid
• (2S)-2-amino-3-(4-chloro-2-fluorophenyl)propanoic acid
• L-2-Fluoro-4-chlorophe
• MFCD12198166
• AKOS015948870
• L-2-Fluoro-4-chlorophenylalanine (H-L-Phe(2-F,4-Cl)-OH)
• (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoicacid
• 4-Chloro-2-fluoro-L-phenylalanine
• DTXSID50719296
• JS-4300
• 185837-15-4
• SCHEMBL4469857

• MDL： MFCD12198166
• Inchi： 1S/C9H9ClFNO2/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14/h1-2,4,8H,3,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： ZPMGQOHZMMWUAT-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 217.03100
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.13380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid

Introduction to (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic Acid (CAS No. 185837-15-4)

(S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid, identified by its CAS number 185837-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, characterized by its chiral center, which imparts unique stereochemical properties. The presence of both amino and carboxylic acid functional groups makes it a versatile building block for synthesizing more complex molecules, particularly in the design of novel therapeutic agents.

The structural features of (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid include a propanoic acid backbone substituted with a phenyl ring at the third position. This phenyl ring is further modified with both chlorine and fluorine atoms, which are common halogen substituents in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The specific arrangement of these substituents contributes to the compound's unique chemical and biological properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid play a crucial role. The enantiomeric purity of this compound is particularly important, as even minor impurities can significantly affect the outcomes of synthetic reactions and biological evaluations. Advanced chromatographic techniques and spectroscopic methods are employed to ensure high purity, which is essential for downstream applications.

One of the most compelling aspects of (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid is its potential application in the synthesis of biologically active molecules. Researchers have been exploring its use as a precursor in the development of novel drugs targeting various diseases. For instance, its structural motif has been found to be relevant in the design of compounds that interact with specific enzymes or receptors. The fluorine atom, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and half-life, making it an attractive feature for drug design.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of molecules like (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid. Molecular docking studies and virtual screening have enabled researchers to identify potential lead compounds more efficiently. These computational approaches complement traditional experimental methods, providing a faster route to discovering new therapeutic agents. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, allowing for more targeted drug discovery efforts.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis of (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid. Researchers are focusing on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, such as asymmetric hydrogenation and enzymatic transformations, have been particularly promising in this regard. These methods not only improve sustainability but also enhance reaction efficiency, making them ideal for industrial-scale production.

The role of this compound in drug development extends beyond its use as a building block. It has been investigated as a potential intermediate in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The specific arrangement of substituents in (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid allows it to mimic natural amino acids and disrupt enzyme activity effectively. This capability makes it a valuable asset in the quest for new antiviral and anticancer therapies.

In conclusion, (S)-2-Amino-3-(4-chloro-2-fluorophenyl)propanoic acid (CAS No. 185837-15-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an important tool for developing novel therapeutic agents. As research continues to evolve, new applications and innovations are likely to emerge, further solidifying its role in the chemical and pharmaceutical industries.